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Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine-d3

Cat. No.: B12390433

For researchers, scientists, and drug development professionals requiring 2-Hydroxymethyl
Olanzapine-d3 for analytical and metabolic studies, several commercial suppliers offer this
deuterated metabolite of Olanzapine. This guide provides a consolidated overview of available
suppliers, technical data, and relevant experimental protocols to facilitate its procurement and
application.

Commercial Suppliers

2-Hydroxymethyl Olanzapine-d3, a critical internal standard for mass spectrometry-based
guantification of the corresponding olanzapine metabolite, is available from a number of
specialized chemical suppliers. The table below summarizes the key information for
procurement.
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Molecular
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yl 331.45
S , 088777 0 40S

Olanzapine-
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2-
MedchemExp  Hydroxymeth 1190006-36- C17H17D3N
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ress yl olanzapine- 0 40S

d3

2-

Hydroxymeth
LGC | TRC- 1190006-36- C17H20N40 328.43 (non-
Standards Y ) H947780 0 S deuterated)

Olanzapine-

d3 (Major)

Note: While LGC Standards lists the non-deuterated molecular weight, the product is the
deuterated form. Purity and isotopic enrichment data are typically provided in the Certificate of
Analysis (CoA) upon purchase. Most suppliers guarantee high purity (=95% or =298%) for their
reference standards.

Experimental Protocols

The primary application of 2-Hydroxymethyl Olanzapine-d3 is as an internal standard in the
quantitative analysis of 2-Hydroxymethyl Olanzapine in biological matrices by liquid
chromatography-tandem mass spectrometry (LC-MS/MS). Below is a representative protocol
synthesized from established methodologies.

Sample Preparation: Solid-Phase Extraction (SPE)

 Aliquoting: To 100 pL of serum or plasma sample, add the internal standard solution (2-
Hydroxymethyl Olanzapine-d3) in a suitable solvent like acetonitrile.
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» Protein Precipitation: Precipitate proteins by adding an appropriate volume of acetonitrile.
Vortex mix the samples.

o Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

o SPE Cartridge Conditioning: Condition an SPE cartridge (e.g., a mixed-mode cation
exchange cartridge) with methanol followed by deionized water.

o Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned
SPE cartridge.

e Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to
remove interferences.

o Elution: Elute the analyte and the internal standard with a stronger, typically acidified, organic
solvent.

» Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen
and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC):

o

Column: A C18 reverse-phase column is commonly used (e.g., 2.1 x 50 mm, 1.8 um).

[¢]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

[¢]

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

[¢]

Injection Volume: 5-10 L.
e Tandem Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI) in positive ion mode is generally used.
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o Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. The specific
precursor-to-product ion transitions for 2-Hydroxymethyl Olanzapine and its d3-labeled
internal standard need to be optimized on the specific mass spectrometer being used.

Workflow and Logic Diagrams

The following diagrams illustrate the procurement and experimental workflow for utilizing 2-
Hydroxymethyl Olanzapine-d3.

Procurement Process

Identify Need |——| Search Suppliers |—>| Compare Specifications [—®»>| Request Quote/CoA —>-

Click to download full resolution via product page

Caption: Procurement workflow for 2-Hydroxymethyl Olanzapine-d3.
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Caption: Experimental workflow for quantification using the internal standard.

» To cite this document: BenchChem. [Commercial Availability and Technical Guide for 2-
Hydroxymethyl Olanzapine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390433#commercial-suppliers-of-2-hydroxymethyl-
olanzapine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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